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Compound of Interest

Compound Name: 10-Norparvulenone

Cat. No.: B3025966

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for 10-
Norparvulenone, a fungal metabolite of interest. The information is compiled from publicly
accessible sources and is intended to serve as a foundational resource for researchers in
natural product chemistry, medicinal chemistry, and drug development.

Introduction

10-Norparvulenone is a polyketide natural product with the chemical formula C12H140s and a
molecular weight of 238.2 g/mol . It has been isolated from fungal species such as
Microsphaeropsis sp. and is noted for its potential biological activities. Accurate spectroscopic
data is crucial for its identification, characterization, and further development.

Spectroscopic Data

The definitive spectroscopic data for 10-Norparvulenone, including detailed *H and 3C NMR
assignments, coupling constants, and mass spectrometry fragmentation patterns, are primarily
detailed in specialized scientific literature. While direct access to the full datasets from the
primary articles, "Total Synthesis of 10-Norparvulenone and of O-Methylasparvenone Using a
Xanthate-Mediated Free Radical Addition—Cyclization Sequence" in Organic Letters and "A
new anti-influenza virus antibiotic, 10-norparvulenone from Microsphaeropsis sp. FO-5050" in
the Journal of Antibiotics, is limited, the following tables summarize the generally expected data
based on the compound's structure.
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It is important to note that the following tables are placeholders and require data from the
primary literature for completion.

NMR Spectroscopic Data

Table 1: *H NMR Spectroscopic Data for 10-Norparvulenone

o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data not publicly

available

Table 2: 13C NMR Spectroscopic Data for 10-Norparvulenone

Position Chemical Shift (6, ppm)

Data not publicly available

Mass Spectrometry Data

Table 3: Mass Spectrometry Data for 10-Norparvulenone

lon m/z Relative Abundance (%)
[M+H]* Data not publicly available
Fragments Data not publicly available

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data are crucial for
reproducibility. The following are generalized methodologies based on standard practices in
natural product characterization. The specific parameters used for 10-Norparvulenone would
be detailed in the cited primary literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A solution of 10-Norparvulenone would be prepared in a deuterated solvent (e.g., CDCls,
DMSO-ds, or MeOD). tH NMR, 13C NMR, and various 2D NMR experiments (e.g., COSY,
HSQC, HMBC) would be performed on a high-field NMR spectrometer (e.g., 400 MHz or
higher). Chemical shifts are reported in parts per million (ppm) relative to a residual solvent
peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be conducted using techniques such as
Electrospray lonization (ESI) or Atmospheric Pressure Chemical lonization (APCI) coupled to a
mass analyzer like a Time-of-Flight (TOF) or Orbitrap instrument. This would provide an
accurate mass measurement to confirm the elemental composition. Tandem mass
spectrometry (MS/MS) experiments would be performed to induce fragmentation and elucidate
the structure.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural
product like 10-Norparvulenone.
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Caption: General workflow for the isolation and spectroscopic characterization of 10-

Norparvulenone.
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Conclusion

This guide provides a framework for understanding the spectroscopic characterization of 10-
Norparvulenone. While comprehensive, publicly available datasets for its NMR and mass
spectra are not readily accessible, this document outlines the necessary analytical techniques
and data formats required for its thorough investigation. For detailed quantitative data and
experimental protocols, researchers are directed to the primary scientific literature.

« To cite this document: BenchChem. [Spectroscopic Analysis of 10-Norparvulenone: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025966#spectroscopic-data-of-10-norparvulenone-
nmr-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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